tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• InChI: InChI=1S/C18H25BN2O4/c1-16(2,3)23-15(22)21-14-10-13(9-8-12(14)11-20-21)19-24-17(4,5)18(6,7)25-19/h8-11H,1-7H3
• InChI Key: YUDDGOUBTYNGSF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=NN3C(=O)OC(C)(C)C
• Molecular Formula: C18H25BN2O4
• DSSTOX Substance ID: DTXSID20728158
• Molecular Weight: 344.2 g/mol
• CAS No.: 890839-29-9

Description

Synthesis Analysis

There is a paper that discusses the synthesis, crystal structure, and DFT study of a similar compound, tert-butyl 6-chloro-3- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- 1-indole-1-carboxylate. The paper might provide valuable insights into the synthesis of the compound .

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial for understanding its behavior in different environments. According to PubChem, the molecular weight of a similar compound, tert-butyl 4- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1 (2H)-carboxylate, is 309.2 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 4. Its rotatable bond count is 3.

Scientific Research Applications

Synthesis and Structural Analysis

Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate is recognized as a significant intermediate in the synthesis of 1H-indazole derivatives. It is produced through substitution reactions and its structure has been studied using various spectroscopic methods including FTIR, NMR, and MS. Single-crystal X-ray diffraction and density functional theory (DFT) have been used to analyze its molecular structure, indicating a high degree of agreement between computed and experimental structures. This compound's physical and chemical properties, like molecular electrostatic potential and frontier molecular orbitals, are explored to understand its physicochemical characteristics (Ye et al., 2021).

Applications in Chemical Synthesis

This compound serves as an important intermediate in the synthesis of various biologically active compounds. For instance, its derivatives are utilized in the synthesis of crizotinib, a drug used in cancer treatment. The synthesis process of these derivatives typically involves multiple steps, starting from different starting materials and confirming the structures through spectroscopic methods (Kong et al., 2016).

Mechanism of Action

Target of Action

It’s known that similar compounds have been used as intermediates in the synthesis of biologically active compounds such as crizotinib .

Biochemical Pathways

As an intermediate in the synthesis of biologically active compounds, it may indirectly influence various biochemical pathways depending on the final compound it contributes to .

Result of Action

As an intermediate in the synthesis of other compounds, its effects would largely depend on the properties of the final compound .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it’s recommended that the compound be stored in an inert atmosphere at 2-8°C , suggesting that temperature and exposure to reactive gases could affect its stability and activity.